Cas no 946302-82-5 (1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 946302-82-5
• MF: C₁₉H₁₂ClF₃N₂O₂
• MW: 392.758994102478
• CID: 5506483
• Update Time: 2025-10-30

1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-2-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
• 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H12ClF3N2O2/c20-12-5-3-11(4-6-12)10-25-9-1-2-13(19(25)27)18(26)24-15-8-7-14(21)16(22)17(15)23/h1-9H,10H2,(H,24,26)
• InChI Key： WRQYWIWLODEKEX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=C(F)C(F)=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 946302-82-5)

The compound 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 946302-82-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chlorophenyl and 2,3,4-trifluorophenyl moieties, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination is leveraged to improve pharmacokinetic properties. The compound’s carboxamide group further enhances its binding affinity to specific protein targets, making it a candidate for enzyme inhibition studies.

From a synthetic chemistry perspective, CAS No. 946302-82-5 exemplifies the convergence of heterocyclic chemistry and fluorine chemistry. Its synthesis often involves multi-step reactions, including amide coupling and pyridine ring formation, which are critical topics in modern organic synthesis. The compound’s structure-activity relationship (SAR) is also a focal point for researchers optimizing lead compounds in drug development pipelines.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide. Innovations in catalytic fluorination and solvent-free synthesis are reducing the ecological footprint of such molecules, addressing concerns about sustainable chemistry. This aligns with the broader industry shift toward eco-friendly pharmaceuticals and green solvents.

The compound’s potential applications extend beyond therapeutics. Its fluorinated aromatic system is being investigated for use in advanced materials, such as liquid crystals and organic semiconductors. This dual utility in life sciences and material science underscores its versatility and relevance in interdisciplinary research.

Analytical characterization of CAS No. 946302-82-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and elucidating molecular conformation, which are critical for regulatory compliance and patent applications. The rise of AI-driven drug discovery has further accelerated the study of such compounds, with machine learning models predicting their interactions with biological targets.

In summary, 1-(4-chlorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide represents a compelling case study in modern chemical innovation. Its integration into high-throughput screening libraries and fragment-based drug design highlights its enduring value in scientific advancement. As research continues, this compound may unlock new frontiers in both medicine and materials engineering.